N-(4-chloro-2-methylphenyl)-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C15H13ClN2O3/c1-10-8-12(16)6-7-13(10)17-15(19)9-11-4-2-3-5-14(11)18(20)21/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: CVCLWWKAWLOXPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-(2-nitrophenyl)acetamide, also known as N-(4-chloro-2-methylphenyl)-2-nitrobenzamide (CNB-001), is a compound that has gained attention in the scientific community due to its potential therapeutic applications. CNB-001 belongs to the class of nitroaromatic compounds, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of CNB-001 is not fully understood, but it is believed to exert its neuroprotective effects through multiple pathways. CNB-001 has been shown to modulate the activity of various enzymes and proteins involved in oxidative stress, inflammation, and apoptosis.
Biochemical and Physiological Effects:
CNB-001 has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and brain penetration. CNB-001 has also been shown to be well-tolerated in animal models, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

CNB-001 has several advantages for use in lab experiments, including its high purity and good solubility in common solvents. However, CNB-001 is a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential limitations.

Future Directions

There are several potential future directions for research on CNB-001. One area of interest is the development of CNB-001 derivatives with improved pharmacological properties. Another area of interest is the exploration of CNB-001's potential therapeutic applications in other neurological disorders, such as Huntington's disease and multiple sclerosis. Additionally, more research is needed to fully understand the mechanism of action of CNB-001 and its potential interactions with other drugs.

Synthesis Methods

CNB-001 can be synthesized through a multistep process involving the reaction of 4-chloro-2-methylaniline with 2-nitrobenzoyl chloride, followed by reduction of the nitro group to an amine and subsequent acetylation of the amine group. This process has been optimized to yield high purity and high yield of CNB-001.

Scientific Research Applications

CNB-001 has been studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. In preclinical studies, CNB-001 has shown neuroprotective effects by reducing oxidative stress and inflammation, enhancing mitochondrial function, and promoting neuronal survival.